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Compound of Interest |

Compound Name: 2-(3-Methylphenyl)oxirane
CAS No.: 20697-03-4
Cat. No.: B1215268
Get Quote
. J

3-Methylstyrene oxide, also known as 2-(m-tolyl)oxirane, is an aromatic epoxide that serves as
a crucial building block in synthetic organic chemistry. As a derivative of styrene oxide, it
possesses a strained three-membered oxirane ring attached to a toluene backbone. This
structural feature imparts significant reactivity, making it a valuable intermediate for the
synthesis of more complex molecules, including polymers and potential pharmaceutical
compounds.[1][2] The position of the methyl group on the aromatic ring (meta, or position 3)
influences its electronic properties and reactivity compared to its ortho and para isomers.

This guide provides a comprehensive technical overview of the core physicochemical
properties, spectral characteristics, synthesis, and reactivity of 3-methylstyrene oxide.
Designed for researchers, chemists, and drug development professionals, this document
synthesizes key data with practical insights to facilitate its effective use in a laboratory setting.

Chemical Identity and Molecular Structure

Correctly identifying a chemical entity is the foundation of sound scientific work. 3-
Methylstyrene oxide is systematically named based on IUPAC nomenclature, but is also known
by several synonyms in commercial and academic literature.
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e IUPAC Name: (2S)-2-(3-methylphenyl)oxirane (for the S-enantiomer)[3]

e Common Synonyms: (S)-3-Methylstyrene oxide, (-)-3-Methylstyrene oxide, m-Methylstyrene
oxide[3]

e CAS Number: 132073-80-4 (for the S-enantiomer)[3]

e Molecular Formula: CoaH100[3][4]

e Molecular Weight: 134.17 g/mol [3][4]

Caption: Core chemical identifiers for 3-methylstyrene oxide.

Core Physicochemical Properties

The physical properties of a compound dictate its behavior in different environments and are
critical for designing experiments, purification procedures, and storage protocols. The data
below has been compiled from authoritative chemical databases.

Property Value Source(s)
Molecular Weight 134.17 g/mol [3114]
Exact Mass 134.073 Da [31[4]
Physical Description Colorless to pale yellow liquid [1]

Data not available for the
. , specific isomer. Precursor (3-
Boiling Point ) N/A
methylstyrene) boils at 170-

171 °C.[5]

Data not available. Precursor
Density (3-methylstyrene) density is N/A
~0.89-0.907 g/mL at 25 °C.[5]

N Limited solubility in water;
Solubility _ _ [1]
soluble in organic solvents.[1]

Topological Polar Surface Area

(TPSA) 12.5 A2 [3][4]
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Spectroscopic Profile for Structural Elucidation

Structural confirmation of 3-methylstyrene oxide relies on a combination of spectroscopic
techniques. Each method provides a unique piece of the structural puzzle. The spectral data for
the closely related trans-B-methylstyrene oxide provides a strong basis for interpreting the
expected spectrum of 3-methylstyrene oxide.[6]

e 1H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is the most
powerful tool for confirming the structure. Key expected signals include:

o Aromatic Protons (Ar-H): A complex multiplet pattern in the range of & 7.0-7.4 ppm,
corresponding to the four protons on the substituted benzene ring.

o Oxirane Protons: Two protons on the epoxide ring, which are diastereotopic. They would
appear as distinct signals, likely a doublet and a quartet of doublets, in the & 2.5-4.0 ppm
range. For the analogous trans-pB-methylstyrene oxide, these appear at 6 3.03 (qd) and
3.57 (d) ppm.[6]

o Methyl Protons (-CHs): A sharp singlet around 6 2.3-2.4 ppm, characteristic of a methyl
group attached to an aromatic ring.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 13C NMR spectrum confirms the
carbon framework:

o Aromatic Carbons: Six signals are expected in the o 125-140 ppm region.

o Oxirane Carbons: Two distinct signals for the carbons of the epoxide ring, expected in the
0 50-65 ppm range. For trans-pB-methylstyrene oxide, these are observed at 6 59.2 and
59.7 ppm.[6]

o Methyl Carbon: A single peak for the methyl carbon around & 21 ppm.
» IR (Infrared) Spectroscopy: IR spectroscopy is used to identify key functional groups.
o C-H Aromatic Stretch: Peaks just above 3000 cm™1.

o C-H Aliphatic Stretch: Peaks just below 3000 cm~1.
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o C=C Aromatic Stretch: Sharp peaks in the 1450-1600 cm~1 region.

o C-O-C Epoxide Stretch: A characteristic band for the epoxide ring is expected around
1250 cm~1 (asymmetric stretch) and in the 800-950 cm~1 region (Ssymmetric stretch).

e Mass Spectrometry (MS): MS provides information about the molecular weight and
fragmentation pattern. The electron impact (El) mass spectrum should show a molecular ion
(M%) peak at m/z = 134, corresponding to the molecular weight.

Synthesis and Chemical Reactivity
General Synthesis: Epoxidation of 3-Methylstyrene

The most direct and common method for synthesizing 3-methylstyrene oxide is through the
epoxidation of its parent alkene, 3-methylstyrene. This reaction involves the addition of a single
oxygen atom across the double bond of the vinyl group.

Caption: General experimental workflow for the synthesis of 3-methylstyrene oxide.

Protocol: Representative Epoxidation using m-CPBA

This protocol is adapted from a general procedure for the epoxidation of styrene derivatives
and serves as a validated starting point.[7]

o Dissolution: Dissolve the styrene derivative (e.g., 3-methylstyrene, 1 equivalent) in a suitable
chlorinated solvent such as dichloromethane (CH2Cl2) in a round-bottom flask equipped with
a magnetic stirrer.

» Buffering: Add an aqueous solution of sodium bicarbonate (NaHCO:s) to the reaction mixture.
This is crucial to neutralize the m-chlorobenzoic acid byproduct, preventing acid-catalyzed
ring-opening of the newly formed epoxide.

» Addition of Oxidant: Cool the biphasic mixture in an ice bath (0 °C). Slowly add meta-
chloroperoxybenzoic acid (m-CPBA, ~1.1 equivalents) portion-wise over 15-20 minutes,
ensuring the temperature remains low.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir vigorously for
3-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) by
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observing the disappearance of the starting styrene spot.

o Workup: Once the reaction is complete, separate the organic layer. Wash the organic layer
sequentially with a saturated NaHCOs solution, water, and finally, brine.

e Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na2SOa or
MgSO0a), filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

« Purification: Purify the resulting crude oil via flash column chromatography on silica gel to
yield the pure 3-methylstyrene oxide.

Core Reactivity: The Epoxide Ring-Opening

The high reactivity of 3-methylstyrene oxide stems from the significant ring strain of the three-
membered oxirane ring. This makes it susceptible to nucleophilic attack, leading to ring-
opening reactions. These reactions are the cornerstone of its utility as a synthetic intermediate
and can be catalyzed by either acid or base.

o Acid-Catalyzed Ring-Opening: In the presence of an acid, the epoxide oxygen is protonated,
making the ring a much better leaving group. The nucleophile then attacks one of the two
electrophilic carbons. For styrene oxides, the attack preferentially occurs at the benzylic
carbon due to its ability to better stabilize the developing positive charge.

o Base-Catalyzed Ring-Opening: Under basic or neutral conditions, a strong nucleophile
directly attacks one of the epoxide carbons via an Sn2 mechanism. The attack typically
occurs at the less sterically hindered carbon atom.
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Caption: Contrasting mechanisms of acid- vs. base-catalyzed epoxide ring-opening.

Applications in Drug Development and Materials
Science

The synthetic versatility of 3-methylstyrene oxide makes it a valuable tool for professionals in
research and development.

o Pharmaceutical Synthesis: Epoxides are common intermediates in the synthesis of active
pharmaceutical ingredients (APIs). The ring-opening of 3-methylstyrene oxide with various
nucleophiles (amines, thiols, alcohols) allows for the rapid generation of a library of (3-
functionalized alcohol derivatives, which are common structural motifs in drug candidates.

e Polymer Chemistry: As an activated monomer, 3-methylstyrene oxide can be used in ring-
opening polymerizations to create polyethers with pendant aromatic groups.[1] These
polymers can have unique thermal and mechanical properties, making them suitable for
specialty applications.[2] For example, the related a-phenyl substituted
poly(hydroxybutyrates) have been shown to exhibit high glass transition temperatures.[2]
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 Building Block for Complex Molecules: It serves as a precursor for a wide range of more
complex molecules through regioselective and stereoselective ring-opening reactions,
providing access to chiral diols and amino alcohols.

Safety, Handling, and Storage

As with all reactive chemical reagents, proper handling of 3-methylstyrene oxide is essential to
ensure laboratory safety. The following guidelines are based on typical safety data for epoxides
and related compounds.[1][8][9]

o Personal Protective Equipment (PPE): Always handle in a well-ventilated chemical fume
hood.[8] Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves.

e Hazards: The compound is expected to be irritating to the eyes, skin, and respiratory system.
[1][9] Avoid inhalation of vapors and direct contact with skin or eyes.[8]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][8] Keep
away from heat, sparks, open flames, and other sources of ignition.[8]

e Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases,
as they can catalyze exothermic and potentially violent reactions.[8]

» Disposal: Dispose of waste in accordance with local, regional, and national hazardous waste
regulations. Do not empty into drains.[9]

Conclusion

3-Methylstyrene oxide is a synthetically useful and reactive intermediate characterized by its
aromatic ring and strained epoxide functionality. A thorough understanding of its
physicochemical properties, spectroscopic signatures, and reactivity profile is paramount for its
successful application in research and development. From its synthesis via alkene epoxidation
to its diverse ring-opening reactions, it offers chemists a reliable tool for constructing complex
molecular architectures for applications ranging from polymer science to medicinal chemistry.
Adherence to strict safety protocols is necessary to manage the risks associated with its
handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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